(2Z)-6-bromo-2-[(3-fluoro-2-methylphenyl)imino]-N-(tetrahydrofuran-2-ylmethyl)-2H-chromene-3-carboxamide

• IUPAC Name: 6-bromo-2-(3-fluoro-2-methylphenyl)imino-N-(oxolan-2-ylmethyl)chromene-3-carboxamide
• InChI: InChI=1S/C22H20BrFN2O3/c1-13-18(24)5-2-6-19(13)26-22-17(21(27)25-12-16-4-3-9-28-16)11-14-10-15(23)7-8-20(14)29-22/h2,5-8,10-11,16H,3-4,9,12H2,1H3,(H,25,27)
• InChI Key: DNAXZFMXNSNRIA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1F)N=C2C(=CC3=C(O2)C=CC(=C3)Br)C(=O)NCC4CCCO4
• Molecular Formula: C22H20BrFN2O3
• Molecular Weight: 459.3 g/mol
• CAS No.: 1327180-23-3

Description

(2Z)-6-bromo-2-[(3-fluoro-2-methylphenyl)imino]-N-(tetrahydrofuran-2-ylmethyl)-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C22H20BrFN2O3 and its molecular weight is 459.315. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Eco-Friendly Approaches

• Eco-Friendly Synthesis : A simple and eco-friendly method for synthesizing 2-imino-2H-chromene-3-carboxamides has been developed using aqueous sodium carbonate or hydrogen carbonate at room temperature. This process emphasizes green chemistry principles (Proença & Costa, 2008).

Applications in Anticancer and Antimicrobial Research

• Potential Cytotoxic Agents : Novel 2-imino-2H-chromene-3(N-aryl)carboxamides have shown significant cytotoxic activity against various human cancer cell lines, suggesting their potential as anticancer agents (Gill, Kumari, & Bariwal, 2016).
• Antimicrobial Activity : New N-Aryl-7-hydroxy-2-imino-2H-chromene-3-carboxamides have exhibited notable antimicrobial activity, expanding their potential use in combating infections (Ukhov, Mikhalev, Boyarshinov, & Novikova, 2021).

Chemical Properties and Transformations

• Chemical Transformations : The synthesis and transformation of various derivatives of 2-imino-2H-chromene-3-carboxamides have been explored, highlighting their versatile chemical properties (Gyuris et al., 2011).

Novel Compounds and Derivatives

• Development of Novel Compounds : Research has been conducted on synthesizing unique compounds, such as zinc(II) complexes with heterocyclic ligands derived from 2-imino-2H-chromenes, demonstrating antimicrobial properties (Yamgar et al., 2014).
• Synthesis of Pyrimidine Derivatives : Novel series of pyrimidine derivatives synthesized from 2-imino-2H-chromenes have shown significant anti-inflammatory activity, offering new therapeutic possibilities (Chaydhary, Singh, & Kumarverma, 2015).

Spectroscopic and Computational Studies

• Spectral and Computational Analysis : Advanced spectral and computational methods have been utilized to study the regioselectivity of 2-imino-2H-chromene-3-carboxamides, aiding in understanding their chemical behavior (Shaaban et al., 2020).